Cas no 85-98-3 (1,3-Diethyl-1,3-diphenylurea)

1,3-Diethyl-1,3-diphenylurea structure
1,3-Diethyl-1,3-diphenylurea structure
Product Name:1,3-Diethyl-1,3-diphenylurea
CAS No:85-98-3
Molecular Formula:C17H20N2O
Molecular Weight:268.353504180908
MDL:MFCD00035794
CID:34365
PubChem ID:24863178

1,3-Diethyl-1,3-diphenylurea Properties

Names and Identifiers

    • 1,3-Diethyl-1,3-diphenylurea
    • 1,3-diethyldiphenylurea
    • Ethylcentralite
    • N,N'-Diethylcarbanilide
    • Carbamite
    • Centralite
    • Centralite I
    • Centralite-1
    • diethyldiphenylcarbamide
    • N,N'-diethyl-N,N'-diphenylurea
    • s-Diethyldiphenylurea
    • PZIMIYVOZBTARW-UHFFFAOYSA-N
    • DTXSID8025040
    • SMR001370912
    • NSC-44038
    • 85-98-3
    • 1,3-diethyldiphenylurinstof
    • 1,3-diethyl-1,3-diphenyl-urea
    • 1,3-diethyl-1,3-di(phenyl)urea
    • NCGC00257923-01
    • Ethyl centralite
    • Centralite 1
    • Urea, 1,3-diethyl-1,3-diphenyl-
    • Bis-(N-ethyl-N-fenyl)mocovina
    • CCRIS 4618
    • MFCD00035794
    • N,N'-DIETHYLCARBANILIDE [MI]
    • NSC 44038
    • NCGC00091392-02
    • N,N'-Diethyldiphenylurea
    • PZIMIYVOZBTARW-UHFFFAOYSA-
    • AS-59399
    • LS-1850
    • N,N'-Diphenyl-N,N'-diethylurea
    • NSC28779
    • Carbanilide,N'-diethyl-
    • 1,3-Diethyl-1,3-difenylmocovina
    • Urea,3-diethyl-1,3-diphenyl-
    • InChI=1/C17H20N2O/c1-3-18(15-11-7-5-8-12-15)17(20)19(4-2)16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3
    • Diethylcarbanilide
    • MLS002415749
    • AI3-01942
    • DTXCID705040
    • SCHEMBL263716
    • D0485
    • 4169Z9SDJG
    • Centralite1
    • 1,3-Diethyl-1,3-diphenylurea, 99%
    • NSC44038
    • CHEMBL1566472
    • NCGC00091392-01
    • EC 201-645-2
    • BRN 2751977
    • Tox21_200369
    • USAF EK-1047
    • D70352
    • N,N/'-Diethylcarbanilide
    • N,N-Diethylcarbanilide
    • Urea, N,N'-diethyl-N,N'-diphenyl-
    • Bis-(N-ethyl-N-fenyl)mocovina [Czech]
    • HMS3039F11
    • CAS-85-98-3
    • Q5062193
    • 1,3-Diethyl-1,3-difenylmocovina [Czech]
    • W-104072
    • CS-W010105
    • Bis(N-ethyl-N-phenyl)urea
    • sym-Diethyldiphenylurea
    • AKOS015913312
    • EINECS 201-645-2
    • 1,3-Diethylcarbanilide
    • Carbanilide, N,N'-diethyl-
    • UNII-4169Z9SDJG
    • FT-0623546
    • Urea,N'-diethyl-N,N'-diphenyl-
    • NSC-28779
    • WLN: 2NR&VN2&R
    • Carbanilide, N,N′-diethyl- (7CI, 8CI)
    • Centralite 1 (6CI)
    • N,N′-Diethyl-N,N′-diphenylurea (ACI)
    • N,N′-Diethylcarbanilide
    • NSC 28779
    • MDL: MFCD00035794
    • InChIKey: PZIMIYVOZBTARW-UHFFFAOYSA-N
    • Inchi: 1S/C17H20N2O/c1-3-18(15-11-7-5-8-12-15)17(20)19(4-2)16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3
    • SMILES: O=C(N(CC)C1C=CC=CC=1)N(CC)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.15800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 268.157563266g/mol
  • Heavy Atom Count: 20
  • Complexity: 265
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.6
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • LogP: 4.15940
  • PSA: 23.55000
  • Merck: 13,3144
  • Refractive Index: 1.5486 (estimate)
  • Boiling Point: 411.52°C (rough estimate)
  • Melting Point: 73-75 °C (lit.)
  • Flash Point: Fahrenheit: 302 ° f
    Celsius: 150 ° c
  • Solubility: acetone: soluble(lit.)
  • Color/Form: White crystals. Spicy smell
  • Stability/Shelf Life: Shock sensitive.
  • Solubility: Soluble in organic solvents, insoluble in water
  • Density: 1.0208 (rough estimate)

1,3-Diethyl-1,3-diphenylurea Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00332B-5g
1,3-Diethyl-1,3-diphenylurea
85-98-3 97%
5g
$12.00 2024-04-21
A2B Chem LLC
AB43139-5g
1,3-Diethyl-1,3-diphenylurea
85-98-3 97%
5g
$11.00 2024-04-19
abcr
AB141605-5 g
N,N'-Diethyl-N,N'-diphenylurea, 97%; .
85-98-3 97%
5 g
€86.40 2023-07-20
Ambeed
A799597-5g
1,3-Diethyl-1,3-diphenylurea
85-98-3 97%
5g
$15.0 2025-02-21
eNovation Chemicals LLC
D755099-100g
1,3-Diethyl-1,3-diphenylurea
85-98-3 97+%
100g
$195 2022-06-09
TRC
D472880-1g
1,3-Diethyl-1,3-diphenylurea
85-98-3
1g
$ 150.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136745-100g
1,3-Diethyl-1,3-diphenylurea
85-98-3 99%
100g
¥580.90 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1044991-100g
1,3-Diethyl-1,3-diphenylurea
85-98-3 97%
100g
¥835.00 2024-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D864602-500g
1,3-Diethyl-1,3-diphenylurea
85-98-3 99%
500g
¥1,988.00 2022-01-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-JT002-5g
1,3-Diethyl-1,3-diphenylurea
85-98-3 99%
5g
¥107.0 2022-09-28

1,3-Diethyl-1,3-diphenylurea Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium bicarbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  rt; 48 h, 100 °C; 100 °C → rt
1.2 Reagents: Water
Reference
Palladium-catalyzed decarbonylative C-N coupling to convert arylcarbamoyl chlorides to urea derivatives
Fan, Aihong; et al, Synthetic Communications, 2020, 50(20), 3113-3124

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Palladium ,  Potassium iodide ,  Titania ;  6 h, 35 bar, 122 ± 2 °C
Reference
Organic ligand and solvent free oxidative carbonylation of amine over Pd/TiO2 with unprecedented activity
Liu, Shujuan; et al, Green Chemistry, 2019, 21(15), 4040-4045

Synthetic Circuit 3

Reaction Conditions
Reference
Preparation of N,N'-dialkyl-N,N'-diarylurea
, Romania, , ,

1,3-Diethyl-1,3-diphenylurea Raw materials

1,3-Diethyl-1,3-diphenylurea Preparation Products

1,3-Diethyl-1,3-diphenylurea Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:85-98-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:85-98-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:85-98-3)1,3-Diethyl-1,3-diphenylurea
A1207621
Purity:99%
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